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Compound of Interest

Compound Name: Aristolactam A llla

Cat. No.: B10853212

Introduction

Aristolactam Allla is a member of the aristolactam class of alkaloids, which are phenanthrene-
containing compounds found in various plant species, notably from the Aristolochiaceae family.
[1][2] These natural products have garnered significant scientific interest due to their diverse
and potent biological activities.[3][4] This document provides a comprehensive technical
overview of the in vitro biological activities of Aristolactam Allla, focusing on its anticancer, anti-
inflammatory, and neuroprotective potential. It is intended for researchers, scientists, and
professionals in the field of drug development, offering detailed experimental protocols,
guantitative data summaries, and visual representations of key mechanisms.

Anticancer and Cytotoxic Activities

The most extensively studied in vitro activity of Aristolactam Allla is its potent effect against
various cancer cell lines. Its mechanism of action primarily involves the induction of apoptosis
(programmed cell death) and cell cycle arrest.[5][6]

Quantitative Cytotoxicity Data

The cytotoxic efficacy of Aristolactam Allla has been quantified against several human cancer
cell lines. The half-maximal inhibitory concentration (IC50) values are summarized below.
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. Cancer

Cell Line Assay IC50 Value Control Reference

Type
o Camptothecin

Lung Cytotoxicity 240x 10> M

A-549 _ (1.35x10°° [5][6]
Carcinoma Assay (24 pm) M)
Cervical Proliferation . »

HelLa Not specified Not specified [7]
Cancer Assay
Gastric Proliferation N N

HGC Not specified Not specified [7]
Cancer Assay

Proliferation - -
HCT-8/V Colon Cancer Not specified Not specified [7]

Assay

Mechanisms of Anticancer Activity

1.2.1. Induction of Apoptosis

Aristolactam Allla is a known inducer of apoptosis in cancer cells.[7] A key biochemical
hallmark of this process is the cleavage of Poly (ADP-ribose) polymerase-1 (PARP), a process
mediated by activated caspases. Treatment of HeLa cells with Aristolactam Allla has been

shown to induce the cleavage of PARP, confirming the activation of the apoptotic cascade.[7]

This mechanism is a common target for anticancer therapies, as it leads to the systematic

dismantling and elimination of cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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